Cas no 95936-12-2 (1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro-)

• Product Name: 1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro-
• CAS No: 95936-12-2
• MF: C₁₂H₁₂ClN₃
• MW: 233.70
• CID: 5301058
• Update Time: 2025-06-13

1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro-

• Inchi： 1S/C12H12ClN3/c13-9-3-1-8(2-4-9)12-10-7-14-6-5-11(10)15-16-12/h1-4,14H,5-7H2,(H,15,16)
• InChI Key： IKIYYMZYRARVEU-UHFFFAOYSA-N
• SMILES： C1NCCC2NN=C(C3=CC=C(Cl)C=C3)C1=2

Additional information on 1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro-

Comprehensive Overview of 1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro- (CAS No. 95936-12-2)

The compound 1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro- (CAS No. 95936-12-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This pyrazolo-pyridine derivative features a tetrahydro ring system, which enhances its stability and bioavailability, making it a promising candidate for various therapeutic uses. Researchers are particularly interested in its 4-chlorophenyl substituent, which often contributes to enhanced binding affinity in biological systems.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazolo[4,3-c]pyridine has surged, driven by their versatility in drug discovery and material science. A common query among scientists is how this compound compares to other pyridine derivatives in terms of efficacy and safety. Studies suggest that its tetrahydro structure may reduce metabolic degradation, thereby improving its pharmacokinetic profile. This aligns with the growing trend of optimizing small molecule drugs for better therapeutic outcomes.

Another hot topic in the field is the role of chlorophenyl-containing compounds in targeting specific enzymes or receptors. The 3-(4-chlorophenyl) moiety in this compound has been hypothesized to interact with key biological targets, such as kinases or G-protein-coupled receptors (GPCRs). This has led to increased searches for "pyrazolo-pyridine kinase inhibitors" and "GPCR modulators," reflecting the compound's potential in treating diseases like cancer or neurological disorders.

From a synthetic chemistry perspective, the preparation of 1H-Pyrazolo[4,3-c]pyridine derivatives often involves multi-step reactions, including cyclization and functionalization of the pyridine core. Researchers frequently search for "efficient synthesis of pyrazolo-pyridines" to streamline production. Recent advances in catalytic methods, such as transition metal-catalyzed cross-coupling, have improved yields and reduced waste, addressing sustainability concerns in the pharmaceutical industry.

The compound's CAS No. 95936-12-2 is a critical identifier for regulatory and commercial purposes, ensuring accurate classification in global databases. Its inclusion in libraries of bioactive molecules has facilitated high-throughput screening campaigns, where it is evaluated alongside other heterocyclic scaffolds. This underscores its relevance in modern drug discovery pipelines, particularly in the context of personalized medicine and targeted therapies.

In summary, 1H-Pyrazolo[4,3-c]pyridine, 3-(4-chlorophenyl)-4,5,6,7-tetrahydro- represents a fascinating intersection of chemistry and biology. Its structural features, such as the tetrahydro ring and chlorophenyl group, offer ample opportunities for innovation in medicinal chemistry. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in research and development.